5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole

• IUPAC Name: 1-(5-methylsulfanyl-3-phenyl-1,2,4-triazol-1-yl)-2-phenylethanone
• InChI: InChI=1S/C17H15N3OS/c1-22-17-18-16(14-10-6-3-7-11-14)19-20(17)15(21)12-13-8-4-2-5-9-13/h2-11H,12H2,1H3
• InChI Key: HWWJOWHTQVAAMU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NN1C(=O)CC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole, also known as MPTT, is a chemical compound that belongs to the triazole family. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole has been studied for its potential applications in medicinal chemistry, particularly in the development of new drugs. It has been found to exhibit anticancer, antimicrobial, antifungal, and antiviral activities. 5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole has also been studied for its potential as an antioxidant and anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as tyrosinase and acetylcholinesterase. It may also act by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and scavenge free radicals. 5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole has also been found to have antimicrobial and antifungal properties.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole in lab experiments is its broad range of potential applications. It has been shown to exhibit activity against a wide range of cancer cell lines and microorganisms. However, one limitation of using 5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole. One area of interest is the development of new drugs based on 5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole. Another area of interest is the investigation of the mechanism of action of 5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole, which could lead to the development of new therapies for cancer and other diseases. Additionally, research could be conducted to improve the solubility of 5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole, which would make it easier to work with in lab experiments.

Synthesis Methods

5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole can be synthesized via a multistep process. The first step involves the reaction of 4-methylthiosemicarbazide with phenylacetyl chloride to produce 4-methylthiosemicarbazone. The second step involves the reaction of 4-methylthiosemicarbazone with phenylhydrazine to produce 5-(methylthio)-3-phenyl-1-(phenylacetyl)-1H-1,2,4-triazole. The purity of the compound can be enhanced through recrystallization.